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Compound of Interest

Compound Name: BMS-986365

Cat. No.: B12382607

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to improve

the bioavailability of BMS-986365 in animal models.

Frequently Asked Questions (FAQs)
Q1: What is BMS-986365 and what is its mechanism of action?

A1: BMS-986365 is an orally bioavailable, first-in-class, heterobifunctional molecule that acts

as a dual androgen receptor (AR) ligand-directed degrader and antagonist.[1][2] It works by

binding to the AR ligand-binding domain, leading to competitive inhibition, and simultaneously

recruiting the cereblon (CRBN) E3 ligase to induce ubiquitination and subsequent proteasomal

degradation of the AR protein.[1][2] This dual mechanism allows for potent and sustained

inhibition of AR signaling.[3][4]

Q2: What is the reported oral bioavailability of BMS-986365 in animal models?

A2: The systemic oral bioavailability of BMS-986365 has been reported to be 40% in CD1

mice.[4] Pharmacokinetic data in other common preclinical species such as rats, dogs, and

monkeys are not readily available in the public domain.
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Q3: What is a standard formulation for oral administration of BMS-986365 in animal studies?

A3: A commonly used formulation for in vivo studies in mice is a suspension of BMS-986365 in

10% Dimethyl Sulfoxide (DMSO) and 90% corn oil.[5]

Q4: Are there alternative formulations for BMS-986365?

A4: Yes, for poorly soluble compounds like BMS-986365, other vehicle formulations can be

considered, especially if the standard formulation presents issues. These may include co-

solvents such as polyethylene glycol (PEG300 or PEG400) and surfactants like Tween-80 in an

aqueous base. However, the compatibility and stability of BMS-986365 in these alternative

vehicles should be empirically determined. For weak animals, it is recommended to keep the

DMSO concentration low (e.g., below 2%).

Troubleshooting Guide
This guide addresses specific issues that may be encountered during in vivo experiments with

BMS-986365.
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Issue Potential Cause Troubleshooting Steps

Inconsistent or low drug

exposure (low plasma

concentration, high variability)

Improper formulation

preparation: The suspension is

not homogenous, leading to

inaccurate dosing.

- Ensure BMS-986365 is fully

dissolved in DMSO before

adding corn oil. - Vortex the

suspension thoroughly before

each animal is dosed to

ensure homogeneity, as

DMSO and corn oil are

immiscible and the suspension

can separate over time.[6] -

Prepare the formulation fresh

before each experiment.

Poor oral absorption: The drug

is not being efficiently

absorbed from the

gastrointestinal tract.

- Consider alternative

formulation strategies known to

improve bioavailability of

poorly soluble drugs, such as

micronization or the use of

self-emulsifying drug delivery

systems (SEDDS), though

these would require significant

formulation development. - For

PROTACs like BMS-986365,

administration with food has

been shown to sometimes

improve oral absorption.[7][8]

However, this needs to be

tested and may not be suitable

for all study designs.

Gavage procedure error:

Incorrect oral gavage

technique can lead to dosing

into the lungs or esophagus,

resulting in poor absorption

and potential harm to the

animal.

- Ensure personnel are

properly trained in oral gavage

techniques. - Use appropriate

gavage needle size for the

animal. - Administer the dose

slowly to prevent reflux.[9]
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Animal distress or adverse

events after dosing (e.g.,

respiratory issues)

Gastroesophageal reflux and

aspiration: The formulation

may be irritating or the volume

too large, causing the animal

to reflux and aspirate the

compound.[9]

- Reduce the dosing volume if

possible, while maintaining the

target dose. - Administer the

formulation at room

temperature. - Observe the

animal closely after dosing for

any signs of distress.

Vehicle toxicity: High

concentrations of DMSO can

be toxic to animals.

- Keep the final concentration

of DMSO in the formulation as

low as possible, ideally below

10% for routine use and lower

for sensitive animals.

Precipitation of the compound

in the formulation

Poor solubility and stability:

BMS-986365 may precipitate

out of the suspension,

especially at higher

concentrations or over time.

- Check the solubility of your

specific batch of BMS-986365

in the chosen vehicle. -

Prepare smaller batches of the

formulation more frequently. - If

precipitation is persistent,

consider alternative

formulations with co-solvents

and surfactants that can

improve solubility and stability.

Quantitative Data
Table 1: Pharmacokinetic Parameters of BMS-986365 in CD1 Mice
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Parameter Route Dose Value Reference

Bioavailability

(%F)
Oral 2 mg/kg 40% [4]

Cmax Oral 2 mg/kg 0.275 µM [4]

Tmax Oral 2 mg/kg 4.5 hours [4]

Plasma

Clearance
Intravenous 2 mg/kg 20.7 mL/min/kg [4]

Volume of

Distribution
Intravenous 2 mg/kg 3.1 L/kg [4]

Half-life Intravenous 2 mg/kg 1.7 hours [4]

Experimental Protocols
Protocol 1: Preparation of BMS-986365 Formulation for Oral Gavage in Mice (10% DMSO/90%

Corn Oil)

Materials:

BMS-986365 powder

Dimethyl Sulfoxide (DMSO), sterile

Corn oil, sterile

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Weigh the required amount of BMS-986365 powder and place it in a sterile microcentrifuge

tube.
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Add the required volume of DMSO to the tube to achieve a 10x stock solution (e.g., for a

final concentration of 1 mg/mL, dissolve 10 mg of BMS-986365 in 1 mL of DMSO).

Vortex the tube until the BMS-986365 is completely dissolved in the DMSO. Gentle warming

in a water bath may aid dissolution, but stability at elevated temperatures should be

considered.

Add the required volume of corn oil to achieve the final desired concentration (e.g., add 9 mL

of corn oil to the 1 mL of DMSO stock solution).

Vortex the tube vigorously for at least 1-2 minutes to create a uniform suspension. The

mixture will be an emulsion.

Visually inspect the suspension for homogeneity.

Crucially, vortex the suspension immediately before each animal is dosed to ensure

consistent dosing.[6]

Protocol 2: Oral Gavage Administration in Mice

Materials:

Prepared BMS-986365 formulation

Appropriately sized oral gavage needle (e.g., 20-gauge, 1.5-inch, ball-tipped)

1 mL syringe

Procedure:

Gently restrain the mouse, ensuring a firm grip on the scruff of the neck to prevent head

movement.

Draw the calculated volume of the vortexed BMS-986365 suspension into the syringe.

Carefully insert the gavage needle into the mouse's mouth, passing it along the roof of the

mouth towards the esophagus. Do not force the needle.
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Once the needle is correctly positioned in the esophagus, slowly administer the dose.

Withdraw the needle gently.

Monitor the mouse for a short period after dosing to ensure there are no immediate adverse

reactions.
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Caption: Mechanism of action of BMS-986365.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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